Cas no 69437-75-8 (1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea)

• Product Name: 1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea
• CAS No: 69437-75-8
• Molecular Formula: C₁₃H₁₂N₃OSCl
• Molecular Weight: 293.772
• CID: 3167843
• PubChem ID: 12450092

1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea
• AKOS003725322
• 69437-75-8
• Oprea1_689592

• MDL： MFCD02026514
• InChIKey： AQNSCKGMLMAYKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12ClN3OS/c1-18-10-6-4-9(5-7-10)16-13(19)17-11-3-2-8-15-12(11)14/h2-8H,1H3,(H2,16,17,19)
• SMILES： S=C(NC1=CC=C(OC)C=C1)NC2=CC=CN=C2Cl

Computed Properties

• Exact Mass: 293.0389609Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 293.0389609Da
• Heavy Atom Count: 19
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas